N-allyl-N'-(3,4-dimethoxyphenyl)thiourea

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-prop-2-enylthiourea
• InChI: InChI=1S/C12H16N2O2S/c1-4-7-13-12(17)14-9-5-6-10(15-2)11(8-9)16-3/h4-6,8H,1,7H2,2-3H3,(H2,13,14,17)
• InChI Key: AYBIPGSKGAPPPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=S)NCC=C)OC
• Molecular Formula: C12H16N2O2S
• Molecular Weight: 252.33 g/mol

Description

N-allyl-N'-(3,4-dimethoxyphenyl)thiourea, also known as ADTU, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to have interesting biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-allyl-N'-(3,4-dimethoxyphenyl)thiourea is not fully understood. However, it is believed to act as an allosteric modulator of ion channels. This means that it binds to a site on the channel protein that is distinct from the ion-conducting pore, and modulates the activity of the channel.
Biochemical and Physiological Effects:
N-allyl-N'-(3,4-dimethoxyphenyl)thiourea has been shown to have interesting biochemical and physiological effects. For example, it has been shown to modulate the activity of voltage-gated sodium channels, which are important for the generation and propagation of action potentials in neurons. N-allyl-N'-(3,4-dimethoxyphenyl)thiourea has also been shown to inhibit the activity of the enzyme carbonic anhydrase, which is important for the regulation of acid-base balance in the body.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-N'-(3,4-dimethoxyphenyl)thiourea in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have interesting effects on ion channels, making it a useful tool for studying their function. However, one limitation of using N-allyl-N'-(3,4-dimethoxyphenyl)thiourea is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-allyl-N'-(3,4-dimethoxyphenyl)thiourea. One area of interest is its potential use as a tool for studying ion channels in disease states. For example, it may be possible to use N-allyl-N'-(3,4-dimethoxyphenyl)thiourea to study the role of ion channels in neurological disorders such as epilepsy or multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of N-allyl-N'-(3,4-dimethoxyphenyl)thiourea, which may lead to the development of new drugs that target ion channels.

Synthesis Methods

N-allyl-N'-(3,4-dimethoxyphenyl)thiourea can be synthesized using a simple and efficient method. The starting materials for the synthesis are allyl isothiocyanate and 3,4-dimethoxyaniline. These two compounds are reacted together in the presence of a catalyst, such as copper(II) acetate, to yield N-allyl-N'-(3,4-dimethoxyphenyl)thiourea. The reaction is typically carried out in a solvent, such as ethanol, at room temperature.

Scientific Research Applications

N-allyl-N'-(3,4-dimethoxyphenyl)thiourea has been studied for its potential applications in scientific research. One area of interest is its potential use as a tool for studying ion channels. Ion channels are proteins that are responsible for the selective transport of ions across cell membranes. N-allyl-N'-(3,4-dimethoxyphenyl)thiourea has been shown to modulate the activity of certain ion channels, making it a useful tool for studying their function.